BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 14:0
PE-DTPA (Gd)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 14:0 PE-DTPA (GAd)

Cat. No.: B15548932

This document provides immediate safety, handling, and disposal protocols for 1,2-dimyristoyl-
sn-glycero-3-phosphoethanolamine-N-diethylenetriaminepentaacetic acid (gadolinium salt),
hereafter referred to as 14:0 PE-DTPA (Gd). Adherence to these guidelines is crucial for
ensuring laboratory safety and proper environmental stewardship.

Personal Protective Equipment (PPE)

When handling 14:0 PE-DTPA (Gd), it is imperative to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The following table summarizes
the recommended PPE.
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Protection Type Specific Recommendations Rationale

Use equipment for eye

protection tested and approved  Protects eyes from potential
Eye/Face Protection under appropriate government  splashes or aerosolized

standards such as NIOSH powder.

(US) or EN 166(EU).[1]

Handle with gloves. Gloves
must be inspected prior to use.
Use proper glove removal
technique (without touching
the glove's outer surface) to
Skin Protection avoid skin contact. Wash and Prevents direct skin contact
dry hands after handling. with the chemical.
Choose body protection in
relation to its type, to the
concentration and amount of
dangerous substances, and to

the specific work-place.[1]

Respiratory protection is not

required under normal

handling conditions.[1] If Minimizes inhalation of the
Respiratory Protection nuisance levels of dust are powder, particularly if it
present, a type N95 (US) or becomes airborne.

type P1 (EN 143) dust mask
may be used.[1]

Operational Handling and Storage

Proper handling and storage are essential to maintain the integrity of 14:0 PE-DTPA (Gd) and
to prevent accidental exposure or contamination.
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Procedure Guideline

T Avoid dust formation. Avoid breathing vapors,
andlin
J mist, or gas.[1]

Store at -20°C.[2] Keep container tightly closed
Storage ) )
in a dry and well-ventilated place.

Disposal Plan

The disposal of 14:0 PE-DTPA (Gd) and associated waste must be managed as hazardous
waste. Consult with your institution's Environmental Health and Safety (EHS) department for
specific local and state regulations.

Step-by-Step Disposal Procedure:

e Segregation: Do not mix 14:0 PE-DTPA (Gd) waste with other laboratory waste streams. It
should be kept separate from general laboratory trash.

» Containerization: Place all solid waste (e.g., contaminated gloves, wipes, and the chemical
itself) into a dedicated, sealable, and clearly labeled hazardous waste container. The label
should read: "Hazardous Waste: Gadolinium Compound (14:0 PE-DTPA (Gd))".

» Storage of Waste: Store the sealed waste container in a designated and secure hazardous
waste accumulation area. This area should be cool, dry, and well-ventilated.

o EHS Coordination: Contact your institution's EHS department to arrange for the pickup and
disposal of the hazardous waste. Follow all institutional procedures for waste manifest and
pickup scheduling.

Chemical and Physical Properties

A summary of the known properties of 14:0 PE-DTPA (Gd) is provided below.
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Property Value
1,2-dimyristoyl-sn-glycero-3-
phosphoethanolamine-N-

Synonyms

diethylenetriaminepentaacetic acid (gadolinium
salt), DMPE-DTPA (Gd)

Molecular Formula C47H90GdAN6O17P
Appearance Powder[3]
Storage Temperature -20°C[2]

Visual Workflow for Handling and Disposal

The following diagram illustrates the standard operating procedure for the safe handling and

disposal of 14:0 PE-DTPA (Gd).
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Workflow for Safe Handling and Disposal of 14:0 PE-DTPA (Gd)

é Handling Protocol h

Don Personal Protective Equipment (PPE)
- Safety Glasses
- Lab Coat
- Gloves

Handle 14:0 PE-DTPA (Gd) in a well-ventilated area.
Avoid creating dust.

After Use

4 Disposal Protocol R

Segregate Waste:
Store at -20°C in a tightly sealed container. Bkt o - Contaminated PPE
- Unused Compound
- J

Place in a labeled hazardous waste container.

Store waste in a designated secure area.

Contact Environmental Health & Safety (EHS) for pickup.
- J

Click to download full resolution via product page

Caption: Standard operating procedure for handling and disposal of 14:0 PE-DTPA (Gd).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 14:0 PE-
DTPA (Gd)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548932#personal-protective-equipment-for-
handling-14-0-pe-dtpa-gd]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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